An In-depth Technical Guide to the Physicochemical and Biological Properties of Dabrafenib (CAS 1195765-45-7)
An In-depth Technical Guide to the Physicochemical and Biological Properties of Dabrafenib (CAS 1195765-45-7)
For Researchers, Scientists, and Drug Development Professionals
Introduction
Initially queried under CAS 955845-89-3, the compound of interest has been identified as Dabrafenib, a potent and selective inhibitor of mutated BRAF kinases. This guide provides a comprehensive overview of its chemical and physical properties, its mechanism of action within the context of the MAPK signaling pathway, and practical insights into its experimental application. As a senior application scientist, the following sections are structured to deliver not just data, but a deeper understanding of the causality behind the compound's behavior and its application in research and drug development.
I. Chemical Identity and Nomenclature
A solid foundation in the chemical identity of a compound is paramount for unambiguous scientific communication and accurate experimental design. Dabrafenib is a complex heterocyclic molecule with multiple functional groups that dictate its physicochemical and biological properties.
Table 1: Compound Identification
| Identifier | Value | Source |
| IUPAC Name | N-[3-[5-(2-aminopyrimidin-4-yl)-2-tert-butyl-1,3-thiazol-4-yl]-2-fluorophenyl]-2,6-difluorobenzenesulfonamide | [1] |
| CAS Number | 1195765-45-7 | [2] |
| Synonyms | GSK2118436, GSK-2118436, Tafinlar | [1][2] |
| Molecular Formula | C₂₃H₂₀F₃N₅O₂S₂ | [1] |
| Molecular Weight | 519.56 g/mol | [2] |
| InChIKey | BFSMGDJOXZAERB-UHFFFAOYSA-N | [1] |
| Canonical SMILES | CC(C)(C)C1=NC(=C(S1)C2=NC(=NC=C2)N)C3=C(C(=CC=C3)NS(=O)(=O)C4=C(C=CC=C4F)F)F | [1] |
II. Physicochemical Properties
The physicochemical properties of Dabrafenib are critical determinants of its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation and handling characteristics.
Table 2: Physicochemical Data
| Property | Value | Remarks and Experimental Context | Source |
| Physical State | White to slightly colored solid | Observed at standard conditions. | [3] |
| Melting Point | >234°C (decomposes) for Dabrafenib Mesylate | The mesylate salt is the form used in the marketed formulation. The high melting point with decomposition is indicative of a stable crystalline solid. | [4] |
| Solubility | Very slightly soluble at pH 1, practically insoluble above pH 4 in aqueous media. Soluble in DMSO (up to 30 mg/mL with warming) and Ethanol (up to 1 mg/mL with warming). | The pH-dependent aqueous solubility is a key consideration for oral bioavailability and in vitro assay buffer selection. The use of organic solvents like DMSO is standard for in vitro stock solution preparation. | [3][5] |
| pKa | Sulfonamide: 6.6; Pyrimidine: 2.2; Thiazole: -1.5 | The multiple pKa values reflect the presence of both acidic (sulfonamide) and basic (pyrimidine) functional groups, influencing its ionization state at different physiological pHs. | [3] |
| LogP | 2.9 | This partition coefficient suggests a good balance between lipophilicity and hydrophilicity, which is often desirable for oral drug candidates to facilitate membrane permeability while maintaining sufficient aqueous solubility. | [3] |
III. Biological Activity and Mechanism of Action
Dabrafenib is a highly potent and selective inhibitor of the BRAF kinase, particularly the V600E mutant, which is a key driver in several cancers, most notably melanoma.[6] Its mechanism of action is centered on the inhibition of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[1]
The MAPK Signaling Pathway and Dabrafenib's Point of Intervention
The MAPK pathway is a crucial signaling cascade that transduces extracellular signals to the cell nucleus, regulating fundamental cellular processes like proliferation, differentiation, and survival.[7][8] In cancers with BRAF V600E mutations, the BRAF kinase is constitutively active, leading to uncontrolled downstream signaling and cell proliferation.[3] Dabrafenib acts as an ATP-competitive inhibitor, binding to the active site of the mutated BRAF kinase and preventing its signaling activity.[3]
Kinase Selectivity
An essential aspect of a targeted therapy's profile is its selectivity. While highly potent against BRAF V600E, Dabrafenib also exhibits inhibitory activity against wild-type BRAF and CRAF, albeit at lower potencies.[6] This broader activity can have implications for both efficacy and off-target effects.
Table 3: In Vitro Kinase Inhibitory Activity of Dabrafenib
| Kinase Target | IC₅₀ (nM) | Source |
| BRAF V600E | 0.65 | [3] |
| BRAF V600K | 0.5 | [3] |
| BRAF V600D | 1.84 | [3] |
| Wild-type BRAF | 3.2 | [3] |
| CRAF | 5.0 | [3] |
The high potency against the V600E mutant underscores its targeted therapeutic rationale. The slightly lower but still potent inhibition of wild-type BRAF and CRAF is a critical consideration in understanding potential side effects, such as the paradoxical activation of the MAPK pathway in cells with wild-type BRAF, which can lead to secondary malignancies.[9]
IV. Experimental Protocols
To facilitate the practical application of Dabrafenib in a research setting, this section provides a representative protocol for determining its half-maximal inhibitory concentration (IC₅₀) in a cell-based assay.
Determination of Dabrafenib IC₅₀ in BRAF V600E Mutant Melanoma Cells using a Cell Proliferation Assay
Principle: This protocol utilizes a colorimetric assay, such as the MTT or CellTiter-Glo® assay, to measure cell viability following treatment with a range of Dabrafenib concentrations. The IC₅₀ value, representing the concentration of Dabrafenib that inhibits cell proliferation by 50%, is then calculated. The choice of a luminescent-based assay like CellTiter-Glo® is often preferred for its higher sensitivity and broader linear range compared to absorbance-based assays.
Materials:
-
BRAF V600E mutant melanoma cell line (e.g., A375)
-
Complete cell culture medium (e.g., DMEM with 10% FBS)
-
Dabrafenib powder
-
Dimethyl sulfoxide (DMSO), sterile
-
96-well clear-bottom white plates
-
CellTiter-Glo® Luminescent Cell Viability Assay kit
-
Multichannel pipette
-
Luminometer
Protocol:
-
Cell Seeding:
-
Culture A375 cells to ~80% confluency.
-
Trypsinize and resuspend cells in complete medium.
-
Seed 5,000 cells per well in 100 µL of medium into a 96-well plate.
-
Incubate overnight at 37°C, 5% CO₂ to allow for cell attachment.
-
-
Dabrafenib Preparation and Treatment:
-
Prepare a 10 mM stock solution of Dabrafenib in DMSO. The use of DMSO is necessary due to the poor aqueous solubility of Dabrafenib.
-
Perform serial dilutions of the Dabrafenib stock solution in complete medium to achieve final concentrations ranging from 0.1 nM to 10 µM. A vehicle control (DMSO in medium at the highest concentration used) must be included.
-
Carefully remove the medium from the wells and add 100 µL of the diluted Dabrafenib solutions or vehicle control.
-
Incubate the plate for 72 hours at 37°C, 5% CO₂. The 72-hour time point is chosen to allow for multiple cell doublings and thus a robust signal for proliferation inhibition.
-
-
Cell Viability Measurement (CellTiter-Glo®):
-
Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.
-
Add 100 µL of CellTiter-Glo® reagent to each well.
-
Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.
-
Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
-
Measure the luminescence of each well using a luminometer.
-
-
Data Analysis:
-
Subtract the average luminescence of the blank wells (medium only) from all other wells.
-
Normalize the data by setting the vehicle control as 100% viability.
-
Plot the normalized viability against the logarithm of the Dabrafenib concentration.
-
Fit the data to a four-parameter logistic (4PL) curve to determine the IC₅₀ value.
-
Self-Validating System: The inclusion of a vehicle control and a wide range of drug concentrations allows for the generation of a full dose-response curve, which is self-validating. A steep sigmoidal curve with a high R² value indicates a specific and dose-dependent effect of the compound.
V. Spectral Data
Understanding the spectral properties of Dabrafenib is crucial for its characterization and quantification in various matrices.
Table 4: Spectral Data for Dabrafenib
| Spectroscopic Technique | Key Features and Transitions | Source |
| Mass Spectrometry (LC-MS/MS) | Positive ion mode transitions: m/z 520.10 → 176.98 | These transitions are highly specific and are used for the sensitive and selective quantification of Dabrafenib in biological samples like plasma. |
| UV-Vis Spectroscopy | Increased absorption around 400 nm for its photoinduced derivative. | Dabrafenib itself is photosensitive and can be converted to a fluorescent derivative upon exposure to UV light. This is a critical consideration for handling and storage of Dabrafenib solutions. |
| Infrared (IR) Spectroscopy | While specific peak assignments are not detailed in the provided results, the presence of sulfonamide, amine, and aromatic C-F bonds would give rise to characteristic vibrational bands. | [10] |
| Nuclear Magnetic Resonance (NMR) Spectroscopy | ¹H-NMR and ¹³C-NMR spectra would show characteristic signals for the tert-butyl group, the aromatic protons, and the aminopyrimidine moiety. | [11] |
VI. Conclusion
Dabrafenib is a well-characterized, potent, and selective inhibitor of BRAF V600 mutations with a defined mechanism of action within the MAPK signaling pathway. Its physicochemical properties necessitate careful consideration for formulation and experimental design, particularly its pH-dependent solubility and photosensitivity. The provided in-depth guide, including its chemical identity, physicochemical properties, biological activity, and a detailed experimental protocol, serves as a valuable resource for researchers and drug development professionals working with this important anti-cancer agent. The integration of causality behind experimental choices and the provision of visual aids aim to foster a deeper and more practical understanding of Dabrafenib.
References
-
MAPK/ERK pathway - Wikipedia . Wikipedia. [Link]
-
Attachment 1: Product information for AusPAR Tafinlar dabrafenib mesilate . Therapeutic Goods Administration (TGA). [Link]
-
Dabrafenib | C23H20F3N5O2S2 | CID 44462760 - PubChem . National Center for Biotechnology Information. [Link]
-
Schematic diagram of the MAPK signaling pathways. - ResearchGate . ResearchGate. [Link]
-
Simultaneous quantification of dabrafenib, hydroxy-dabrafenib and trametinib in human plasma by liquid chromatography-tandem mass spectrometry - PubMed . National Center for Biotechnology Information. [Link]
-
Development and validation of an LC-MS/MS method to measure the BRAF inhibitors dabrafenib and encorafenib quantitatively and four major metabolites semi-quantitatively in human plasma - PMC . National Center for Biotechnology Information. [Link]
-
An LC–MS/MS quantification method development and validation for the dabrafenib in biological matrices - Journal of Applied Pharmaceutical Science . Journal of Applied Pharmaceutical Science. [Link]
-
Simultaneous quantification of dabrafenib and trametinib in human plasma using high-performance liquid chromatography-tandem mass spectrometry - PubMed . National Center for Biotechnology Information. [Link]
-
Simultaneous quantification of dabrafenib, hydroxy-dabrafenib and trametinib in human plasma by liquid chromatography-tandem mass spectrometry | Request PDF - ResearchGate . ResearchGate. [Link]
-
Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay . Creative Bioarray. [Link]
-
Dabrafenib; Preclinical Characterization, Increased Efficacy when Combined with Trametinib, while BRAF/MEK Tool Combination Reduced Skin Lesions - PMC . National Center for Biotechnology Information. [Link]
-
(PDF) Controlled release of targeted chemotherapeutic drug dabrafenib for melanoma cancers monitored using surface-enhanced Raman scattering (SERS) spectroscopy - ResearchGate . ResearchGate. [Link]
-
(PDF) Dabrafenib: A narrative drug review - ResearchGate . ResearchGate. [Link]
-
IC50 values of BRAFV600 mutated melanoma cells after exposure to single... - ResearchGate . ResearchGate. [Link]
-
Dabrafenib and its potential for the treatment of metastatic melanoma - PMC . National Center for Biotechnology Information. [Link]
-
Dabrafenib - Wikipedia . Wikipedia. [Link]
-
Skin cancer - Wikipedia . Wikipedia. [Link]
-
Photoinduced Conversion of Antimelanoma Agent Dabrafenib to a Novel Fluorescent BRAFV600E Inhibitor - PMC - NIH . National Center for Biotechnology Information. [Link]
-
Photoinduced Conversion of Antimelanoma Agent Dabrafenib to a Novel Fluorescent BRAF V600E Inhibitor - ACS Publications . ACS Publications. [Link]
-
Dabrafenib capsules . Health Canada. [Link]
-
Dabrafenib Monograph for Professionals - Drugs.com . Drugs.com. [Link]
Sources
- 1. Dabrafenib | C23H20F3N5O2S2 | CID 44462760 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Dabrafenib - Wikipedia [en.wikipedia.org]
- 3. tga.gov.au [tga.gov.au]
- 4. Dabrafenib Mesylate CAS#: 1195768-06-9 [m.chemicalbook.com]
- 5. Dabrafenib | 1195765-45-7 [chemicalbook.com]
- 6. Dabrafenib and its potential for the treatment of metastatic melanoma - PMC [pmc.ncbi.nlm.nih.gov]
- 7. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
- 8. MAPK Signaling Resources | Cell Signaling Technology [cellsignal.com]
- 9. Dabrafenib; Preclinical Characterization, Increased Efficacy when Combined with Trametinib, while BRAF/MEK Tool Combination Reduced Skin Lesions - PMC [pmc.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
- 11. researchgate.net [researchgate.net]
